Cas no 1092563-81-9 (8-bromo-1,2,3,4-tetrahydroquinoxalin-2-one)

8-bromo-1,2,3,4-tetrahydroquinoxalin-2-one structure
1092563-81-9 structure
Product Name:8-bromo-1,2,3,4-tetrahydroquinoxalin-2-one
CAS No:1092563-81-9
MF:C8H7BrN2O
MW:227.057980775833
MDL:MFCD23133741
CID:1098509
PubChem ID:59392676
Update Time:2025-04-20

8-bromo-1,2,3,4-tetrahydroquinoxalin-2-one Chemical and Physical Properties

Names and Identifiers

    • 8-bromo-3,4-dihydro-2(1H)-Quinoxalinone
    • 8-bromo-3,4-dihydro-1H-quinoxalin-2-one
    • 8-bromo-1,2,3,4-tetrahydroquinoxalin-2-one
    • 8-Bromo-3,4-dihydroquinoxalin-2(1H)-one
    • DIQOOSOOPXMQCY-UHFFFAOYSA-N
    • DB-342080
    • 1092563-81-9
    • EN300-875250
    • SCHEMBL2801592
    • MDL: MFCD23133741
    • Inchi: 1S/C8H7BrN2O/c9-5-2-1-3-6-8(5)11-7(12)4-10-6/h1-3,10H,4H2,(H,11,12)
    • InChI Key: DIQOOSOOPXMQCY-UHFFFAOYSA-N
    • SMILES: BrC1=CC=CC2=C1NC(CN2)=O

Computed Properties

  • Exact Mass: 225.97418g/mol
  • Monoisotopic Mass: 225.97418g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 198
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 41.1Ų

8-bromo-1,2,3,4-tetrahydroquinoxalin-2-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-875250-0.05g
8-bromo-1,2,3,4-tetrahydroquinoxalin-2-one
1092563-81-9 95.0%
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Enamine
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Enamine
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1092563-81-9 95.0%
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Enamine
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1092563-81-9 95.0%
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Enamine
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1092563-81-9 95.0%
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Enamine
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Enamine
EN300-875250-5.0g
8-bromo-1,2,3,4-tetrahydroquinoxalin-2-one
1092563-81-9 95.0%
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Enamine
EN300-875250-10.0g
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1092563-81-9 95.0%
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Enamine
EN300-875250-1g
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